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Compound of Interest

Compound Name: 3-biphenyl-4'-fluoro-acetic acid

Cat. No.: B1270054

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: No specific Safety Data Sheet (SDS) for 3-biphenyl-4'-fluoro-acetic acid (CAS
No. 327107-49-3) was publicly available at the time of this writing. The information provided
herein is compiled from general chemical safety principles and data from structurally similar
compounds. This document should be used as a guide and does not replace a compound-
specific SDS. Always perform a thorough risk assessment before handling any chemical.

Introduction

3-biphenyl-4'-fluoro-acetic acid is a biphenyl derivative containing a carboxylic acid
functional group and a fluorine substituent. Biphenyl and its derivatives are of interest in
medicinal chemistry and materials science due to their unique structural and electronic
properties. This document provides guidelines for the safe handling, storage, and use of this
compound in a laboratory setting.

Hazard Identification and Safety Precautions

Based on information for structurally related compounds, 3-biphenyl-4'-fluoro-acetic acid is
anticipated to be a solid that may cause skin and eye irritation.[1][2][3]

GHS Hazard Classification (Anticipated):

 Skin Irritation (Category 2)
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» Serious Eye Irritation (Category 2)

o Specific Target Organ Toxicity — Single Exposure (Category 3), Respiratory system

Signal Word: Warning

Hazard Statements (Anticipated):

e H315: Causes skin irritation.

e H319: Causes serious eye irritation.

o H335: May cause respiratory irritation.

Precautionary Statements (Recommended):

¢ Prevention:

o

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[3]

[¢]

P264: Wash skin thoroughly after handling.[1][3]

[¢]

P271: Use only outdoors or in a well-ventilated area.[3]

o

P280: Wear protective gloves/protective clothing/eye protection/face protection.[1][3]

e Response:

o P302 + P352: IF ON SKIN: Wash with plenty of water.[3]

o P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to do. Continue rinsing.[1][3]

o P332 + P313: If skin irritation occurs: Get medical advice/attention.[3]

o P337 + P313: If eye irritation persists: Get medical advice/attention.[1]

e Storage:
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o P403 + P233: Store in a well-ventilated place. Keep container tightly closed.[3]

o P405: Store locked up.[1]

» Disposal:

o P501: Dispose of contents/container to an approved waste disposal plant.[1][3]

Data Presentation

hvsical and Chemical ies (Predicted/inferred)

Property Value Source/Rationale
Molecular Formula C14H11FO2
Molecular Weight 230.24 g/mol
Appearance White to off-white solid Based on similar compounds
Soluble in organic solvents o
B General property of similar
Solubility (e.g., DMSO, DMF, Methanol). ] ]
) organic acids
Insoluble in water.
Melting Point Not available
Boiling Point Not available

Safety and Toxicity Data (Inferred from Similar

Compounds)
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Parameter Value Species Source/Compound
LD50 Oral No data available
LD50 Dermal No data available

LC50 Inhalation

No data available

) o Category 2 3-Fluorophenylacetic
Skin Irritation i )
(Predicted) acid
o Category 2 3-Fluorophenylacetic
Eye Irritation i )
(Predicted) acid

Experimental Protocols
Personal Protective Equipment (PPE)

A risk assessment should be conducted before any experiment. The following PPE is

recommended as a minimum:

o Eye Protection: Chemical safety goggles or a face shield.

e Hand Protection: Chemical-resistant gloves (e.g., nitrile). Inspect gloves for integrity before

use.

e Body Protection: A lab coat should be worn. For larger quantities, an apron or chemical-

resistant suit may be necessary.

o Respiratory Protection: If working with fine powders or in a poorly ventilated area, a NIOSH-

approved respirator for organic vapors and particulates is recommended.

Preparation of a Stock Solution

This protocol describes the preparation of a 10 mM stock solution in DMSO.

Materials:

o 3-biphenyl-4'-fluoro-acetic acid
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o Dimethyl sulfoxide (DMSO), anhydrous
e Analytical balance

e Spatula

e Weighing paper or boat

o Volumetric flask (appropriate size)

e Pipettes

 \ortex mixer or sonicator

Procedure:

o Calculate the required mass of 3-biphenyl-4'-fluoro-acetic acid for the desired volume and
concentration. For example, for 10 mL of a 10 mM solution:

o Mass (g) = 10 mmol/L * 0.010 L * 230.24 g/mol = 0.0230 g (23.0 mg)

e Under a chemical fume hood, carefully weigh out the calculated mass of the compound onto
a weighing paper or boat.

o Transfer the weighed solid to the volumetric flask.
e Add a portion of the DMSO to the flask (approximately half of the final volume).

o Gently swirl the flask to dissolve the solid. If necessary, use a vortex mixer or sonicator to aid
dissolution.

e Once the solid is completely dissolved, add DMSO to the calibration mark on the volumetric
flask.

o Cap the flask and invert several times to ensure a homogeneous solution.

» Label the flask clearly with the compound name, concentration, solvent, and date of
preparation.
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o Store the stock solution appropriately, typically at -20°C for long-term storage.

General Handling and Storage

Handling:

Work in a well-ventilated area, preferably within a chemical fume hood.

Avoid generating dust.

Prevent contact with skin, eyes, and clothing.

Keep containers tightly closed when not in use.

Wash hands thoroughly after handling.

Storage:

Store in a tightly sealed, properly labeled container.

Keep in a cool, dry, and well-ventilated place.[1]

Store away from incompatible materials such as strong oxidizing agents, strong bases, and
strong acids.

Store in a locked cabinet or area with restricted access.

Spill and Waste Disposal

Spill Response:
o Evacuate the area and ensure adequate ventilation.
o Wear appropriate PPE.

o For a small solid spill, gently sweep up the material to avoid creating dust and place it into a
labeled container for disposal.
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» For a liquid spill (solution), absorb with an inert material (e.g., vermiculite, sand) and place in
a sealed container for disposal.

e Clean the spill area with a suitable solvent, followed by soap and water.

o Report all spills to the appropriate safety personnel.

Waste Disposal:

» Dispose of waste in accordance with local, state, and federal regulations.
e Do not dispose of down the drain or in general waste.

e Waste should be collected in a designated, labeled container.

Visualizations
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General Workflow for Handling 3-biphenyl-4'-fluoro-acetic acid
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Caption: A typical laboratory workflow for handling chemical compounds.
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Decision Tree for Storage of 3-biphenyl-4'-fluoro-acetic acid
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Caption: A decision-making process for the proper storage of chemicals.
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Emergency Response for Skin or Eye Contact
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Caption: First aid procedures for skin or eye exposure to chemicals.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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